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Compound of Interest

5-(Dimethylaminomethyl)furfuryl
Compound Name:
alcohol hydrochloride

Cat. No. B118251

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-(Dimethylaminomethyl)furfuryl
alcohol hydrochloride, a furan derivative primarily known as Ranitidine Impurity F. The
document details its chemical structure, physicochemical properties, and synthesis. While its
biological activity is not extensively studied, its role as a corrosion inhibitor is discussed. This
guide aims to be a valuable resource for professionals in research and drug development by
consolidating available data, including experimental protocols and structural information.

Chemical Identity and Structure

5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride is the hydrochloride salt of 5-
(Dimethylaminomethyl)furfuryl alcohol. It is classified as a furan derivative.

Chemical Structure:

The chemical structure of 5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride is
presented below. The molecule consists of a furan ring substituted with a dimethylaminomethyl
group at the 5-position and a hydroxymethyl group at the 2-position. The amine is protonated to
form the hydrochloride salt.
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(Dimethylaminomethyl)furfuryl alcohol hydrochloride]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b118251#5-dimethylaminomethyl-furfuryl-
alcohol-hydrochloride-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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